Cas no 899996-74-8 (N-(3-chloro-4-fluorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide
• CAS No: 899996-74-8
• MF: C₁₆H₁₂ClFN₂O₄S
• MW: 382.793885231018
• CID: 5493444
• Update Time: 2025-07-17

N-(3-chloro-4-fluorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• N-(3-chloro-4-fluorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

• Inchi： 1S/C16H12ClFN2O4S/c1-9(15(21)19-10-6-7-13(18)12(17)8-10)20-16(22)11-4-2-3-5-14(11)25(20,23)24/h2-9H,1H3,(H,19,21)
• InChI Key： YTXJNQZEFJNXCX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(Cl)=C1)(=O)C(N1C(=O)C2=CC=CC=C2S1(=O)=O)C

Additional information on N-(3-chloro-4-fluorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

Professional Introduction to Compound with CAS No. 899996-74-8 and Product Name: N-(3-chloro-4-fluorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

Compound with the CAS number 899996-74-8 and the product name N-(3-chloro-4-fluorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and the presence of multiple functional groups make it a subject of intense interest for researchers exploring novel drug candidates.

The molecular framework of this compound features a benzothiazole core, which is a well-documented scaffold in medicinal chemistry. Benzothiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound, particularly the 3-chloro-4-fluorophenyl group and the 1,1,3-trioxo-2,3-dihydro-1lambda6 moiety, contributes to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of new therapeutic agents. For instance, modifications at the 3-chloro-4-fluorophenyl position have been shown to enhance binding affinity to target enzymes and receptors. This compound's design aligns with these findings, suggesting that it may exhibit potent activity against various diseases. The 1,1,3-trioxo group introduces additional reactivity, which could be exploited for further derivatization and optimization.

In the context of drug discovery, the synthesis and characterization of this compound are critical steps. Advanced synthetic methodologies have been employed to ensure high purity and yield. Techniques such as multi-step organic synthesis, including condensation reactions and cyclization processes, have been utilized to construct the benzothiazole core. The introduction of the 3-chloro-4-fluorophenyl group and the 1lambda6 moiety required precise control over reaction conditions to achieve the desired regioselectivity.

The biological evaluation of this compound has revealed promising results in preliminary assays. Its interaction with biological targets suggests potential therapeutic benefits in areas such as oncology and neurology. The presence of both electron-withdrawing and electron-donating groups enhances its pharmacokinetic properties, making it a candidate for further development. Researchers are particularly interested in its potential as an inhibitor of key enzymes involved in disease pathways.

Computational studies have also played a crucial role in understanding the mechanism of action of this compound. Molecular docking simulations have been used to predict how it binds to its target proteins. These simulations provide insights into the binding affinity and orientation of the molecule within the active site. The results support experimental findings and guide future modifications aimed at improving efficacy.

The pharmaceutical industry is increasingly focused on developing small molecules with novel mechanisms of action. This compound represents a valuable addition to the drug discovery pipeline due to its unique structure and promising biological activity. Its development underscores the importance of interdisciplinary approaches combining synthetic chemistry, computational modeling, and biological testing.

Future research directions include exploring analogues of this compound to optimize its pharmacological profile. By modifying substituents such as the 3-chloro-4-fluorophenyl group or introducing additional functional groups like hydroxyl or amine moieties, researchers can fine-tune its activity. Additionally, investigating its pharmacokinetic properties will be essential for assessing its suitability for clinical translation.

The synthesis and characterization of this compound also contribute to our broader understanding of heterocyclic chemistry. Benzothiazole derivatives continue to be a rich area for innovation due to their diverse reactivity and biological significance. This work not only advances our knowledge but also provides a foundation for developing new therapeutic strategies.

In conclusion,N-(3-chloro-4-fluorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide with CAS No. 899996-74-8 is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical applications. Its development highlights the ongoing efforts in medicinal chemistry to discover new drugs targeting critical disease pathways.